Cas no 2680646-74-4 (tert-butyl N-2-(4-ethenylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-(4-ethenylphenyl)ethylcarbamate
• CAS No: 2680646-74-4
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5652575
• PubChem ID: 165917656
• Update Time: 2025-06-13

tert-butyl N-2-(4-ethenylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(4-ethenylphenyl)ethyl]carbamate
• 2680646-74-4
• EN300-28278162
• tert-butyl N-2-(4-ethenylphenyl)ethylcarbamate

• Inchi： 1S/C15H21NO2/c1-5-12-6-8-13(9-7-12)10-11-16-14(17)18-15(2,3)4/h5-9H,1,10-11H2,2-4H3,(H,16,17)
• InChI Key： BXEOPNKKWHNTCD-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC(C=C)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-2-(4-ethenylphenyl)ethylcarbamate

Recent Advances in the Study of tert-butyl N-2-(4-ethenylphenyl)ethylcarbamate (CAS: 2680646-74-4) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-2-(4-ethenylphenyl)ethylcarbamate (CAS: 2680646-74-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of both a carbamate group and an ethenylphenyl moiety makes it a versatile intermediate for the synthesis of more complex bioactive molecules.

Recent studies have focused on the synthesis and optimization of tert-butyl N-2-(4-ethenylphenyl)ethylcarbamate, with particular emphasis on its role as a building block for novel therapeutic agents. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to improve the yield and purity of this compound. These methodological advancements have facilitated its use in high-throughput screening assays and structure-activity relationship (SAR) studies.

One of the key findings from recent research is the potential of tert-butyl N-2-(4-ethenylphenyl)ethylcarbamate to serve as a precursor for the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated its ability to modulate the activity of certain kinases and proteases, suggesting its utility in the treatment of chronic inflammatory diseases. Furthermore, its pharmacokinetic properties, including solubility and metabolic stability, have been evaluated to assess its suitability for further preclinical development.

In addition to its therapeutic potential, tert-butyl N-2-(4-ethenylphenyl)ethylcarbamate has also been investigated for its applications in chemical biology. Its incorporation into peptide and protein conjugates has enabled researchers to study protein-protein interactions and post-translational modifications with high precision. The compound's compatibility with click chemistry techniques has further expanded its utility in bioorthogonal labeling and imaging studies.

Despite these promising developments, challenges remain in the large-scale production and formulation of tert-butyl N-2-(4-ethenylphenyl)ethylcarbamate. Issues such as regioselectivity during synthesis and potential toxicity at higher concentrations need to be addressed to fully realize its potential in clinical settings. Ongoing research is focused on optimizing synthetic routes and conducting comprehensive toxicological assessments to overcome these hurdles.

In conclusion, tert-butyl N-2-(4-ethenylphenyl)ethylcarbamate (CAS: 2680646-74-4) represents a valuable tool in both drug discovery and chemical biology. Its unique structural properties and versatile applications make it a compound of significant interest for future research. Continued exploration of its pharmacological and biochemical properties is expected to yield further insights into its potential therapeutic benefits and mechanistic underpinnings.